Cas no 328555-87-9 ((2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide
• CAS No: 328555-87-9
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 3148119
• PubChem ID: 997897
• Update Time: 2025-10-29

(2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(1,1'-biphenyl-4-ylimino)-8-ethoxy-2H-chromene-3-carboxamide
• F0803-0249
• Oprea1_331254
• STK962417
• (Z)-2-([1,1'-biphenyl]-4-ylimino)-8-ethoxy-2H-chromene-3-carboxamide
• 328555-87-9
• 2-([1,1'-biphenyl]-4-ylimino)-8-ethoxy-2H-chromene-3-carboxamide
• AKOS024299355
• SR-01000417841
• AB00685193-01
• SR-01000417841-1
• Oprea1_254387
• (2Z)-2-({[1,1'-biphenyl]-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide
• (2Z)-2-(biphenyl-4-ylimino)-8-ethoxy-2H-chromene-3-carboxamide
• AK-968/15361715
• 8-ethoxy-2-(4-phenylphenyl)iminochromene-3-carboxamide
• (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide

• Inchi： 1S/C24H20N2O3/c1-2-28-21-10-6-9-18-15-20(23(25)27)24(29-22(18)21)26-19-13-11-17(12-14-19)16-7-4-3-5-8-16/h3-15H,2H2,1H3,(H2,25,27)/b26-24-
• InChI Key： YQVZIWWCMIKZDC-LCUIJRPUSA-N
• SMILES： O1/C(/C(C(N)=O)=CC2C=CC=C(C1=2)OCC)=N\C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 384.14739250Da
• Monoisotopic Mass: 384.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide

Recent Advances in the Study of (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide (CAS: 328555-87-9)

The compound (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide (CAS: 328555-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its ability to interact with specific biological targets. The presence of the biphenyl and chromene moieties, combined with the ethoxy and carboxamide functional groups, confers a high degree of selectivity and potency. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions of this compound with its target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated that (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. Specifically, it has shown significant activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), making it a promising candidate for the development of novel anti-inflammatory agents. The compound's ability to modulate these pathways with minimal off-target effects underscores its therapeutic potential.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Oral bioavailability studies in animal models indicate that the compound achieves sufficient plasma concentrations to exert its pharmacological effects. Additionally, metabolic stability assays suggest that it is resistant to rapid degradation, which could translate to a longer duration of action in clinical settings.

Recent preclinical trials have explored the compound's efficacy in models of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The results have been encouraging, with significant reductions in disease markers and symptom severity observed. These findings support the potential for (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide to be advanced into clinical development.

In conclusion, the latest research on (2Z)-2-({1,1'-biphenyl-4-yl}imino)-8-ethoxy-2H-chromene-3-carboxamide (CAS: 328555-87-9) highlights its potential as a novel therapeutic agent with anti-inflammatory properties. Continued efforts to optimize its structure and evaluate its safety profile will be crucial for its progression into human trials. This compound represents a promising avenue for the development of new treatments for inflammatory diseases, addressing unmet medical needs in this area.